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Compound of Interest

Compound Name: 2-Bromo-3-octylthiophene

Cat. No.: B129903

As researchers and scientists at the forefront of drug development and organic synthesis, the
safe handling of specialized reagents is paramount. This guide provides essential, immediate
safety and logistical information for the use of 2-Bromo-3-octylthiophene, moving beyond
mere compliance to foster a culture of proactive safety and operational excellence. Authored
from the perspective of a Senior Application Scientist, this document synthesizes technical data
with practical, field-proven insights to ensure your work is not only groundbreaking but also
fundamentally safe.

Understanding the Hazard Profile of 2-Bromo-3-
octylthiophene

A thorough risk assessment is the foundation of safe laboratory practice. 2-Bromo-3-
octylthiophene, while not classified under the most severe hazard categories, presents risks
that demand careful management. Its hazard profile, derived from available Safety Data Sheets
(SDS) for the compound and its structural analogs, necessitates a stringent approach to
personal protection and handling.[1][2][3][4]

Key Hazards:
» Skin and Eye Irritation: Direct contact can cause irritation.[2][5][6]
» Harmful if Swallowed: Ingestion may lead to adverse health effects.[2]

o Respiratory Tract Irritation: Inhalation of vapors or mists may cause irritation.[5][6]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b129903?utm_src=pdf-interest
https://www.benchchem.com/product/b129903?utm_src=pdf-body
https://www.benchchem.com/product/b129903?utm_src=pdf-body
https://www.benchchem.com/product/b129903?utm_src=pdf-body
https://www.benchchem.com/product/b129903?utm_src=pdf-body
https://www.benchchem.com/product/b129903?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-bromo-3-octylthiophene.pdf
https://www.fishersci.com/store/msds?partNumber=AAH56243&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5508206&productDescription=25-DIBRMO-3-N-OCTLTHIOPHENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154290010&productDescription=2-BROMOTHIOPHENE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH56243&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06710.pdf
https://pim-resources.coleparmer.com/sds/01590.pdf
https://www.fishersci.com/store/msds?partNumber=AAH56243&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06710.pdf
https://pim-resources.coleparmer.com/sds/01590.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Environmental Hazards: While specific data for 2-Bromo-3-octylthiophene is limited,
related compounds can be harmful to aquatic life.

The table below summarizes the critical safety information for 2-Bromo-3-octylthiophene and
a close structural analog, 2-Bromo-3-hexylthiophene.

Property 2-Bromo-3-octylthiophene 2-Bromo-3-hexylthiophene
Molecular Formula C12H19BrS C10H15Brs

Molecular Weight 275.25 g/mol [1] 247.20 g/mol

Appearance Liquid Liquid

Flash Point >110 °C (>230 °F) >110 °C (>230 °F)

Density No data available 1.240 g/mL at 25 °C

o ) Toxic if swallowed. May cause
Irritating to eyes, respiratory _
Hazard Statements ) long-lasting harmful effects to
system and skin.[5][6]

aquatic life.
. P261, P280, P264, P270, P273,
Precautionary Statements
P305+P351+P338 P301+P310, P405, P501

Personal Protective Equipment (PPE): Your Primary
Line of Defense

The selection of appropriate PPE is a critical step in mitigating the risks associated with
handling 2-Bromo-3-octylthiophene. A multi-layered approach to PPE is recommended to
prevent skin, eye, and respiratory exposure.[7][8][9][10][11]

Mandatory PPE Ensembile:

o Eye and Face Protection: Chemical safety goggles are the minimum requirement.[8][9][10]
For operations with a higher risk of splashing, such as large-volume transfers, a face shield
worn over safety goggles is essential.[10][12] All eye and face protection must meet ANSI
Z87.1 standards.[10]
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» Hand Protection: Given the potential for skin irritation and absorption, double-gloving with
nitrile gloves is a prudent measure for incidental contact.[10][13] For direct or prolonged
contact, heavy-duty chemical-resistant gloves, such as butyl rubber or Viton™, should be
worn.[14][15] It is crucial to consult the glove manufacturer's compatibility chart for specific
breakthrough times.[14][15]

» Body Protection: A flame-resistant laboratory coat is required.[16] For tasks with a significant
splash potential, a chemical-resistant apron over the lab coat is recommended.[11]

» Respiratory Protection: All handling of 2-Bromo-3-octylthiophene should be conducted
within a certified chemical fume hood to minimize inhalation exposure.[15] If engineering
controls are not sufficient to maintain exposure below acceptable limits, a NIOSH-approved
respirator with an organic vapor cartridge is necessary.[4][17]

The following diagram illustrates the decision-making process for selecting the appropriate
level of PPE.
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PPE Selection Workflow for 2-Bromo-3-octylthiophene

Hazard Assessment
Start: Task Involving
2-Bromo-3-octylthiophene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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